Cas no 877636-45-8 (4-oxo-6-(pyrimidin-2-ylsulfanyl)methyl-4H-pyran-3-yl 2-methyl-3-nitrobenzoate)

• Product Name: 4-oxo-6-(pyrimidin-2-ylsulfanyl)methyl-4H-pyran-3-yl 2-methyl-3-nitrobenzoate
• CAS No: 877636-45-8
• MF: C₁₈H₁₃N₃O₆S
• MW: 399.377322912216
• CID: 6558900
• Update Time: 2025-11-06

4-oxo-6-(pyrimidin-2-ylsulfanyl)methyl-4H-pyran-3-yl 2-methyl-3-nitrobenzoate Chemical and Physical Properties

Names and Identifiers

• 4-oxo-6-(pyrimidin-2-ylsulfanyl)methyl-4H-pyran-3-yl 2-methyl-3-nitrobenzoate
• Benzoic acid, 2-methyl-3-nitro-, 4-oxo-6-[(2-pyrimidinylthio)methyl]-4H-pyran-3-yl ester

• Inchi： 1S/C18H13N3O6S/c1-11-13(4-2-5-14(11)21(24)25)17(23)27-16-9-26-12(8-15(16)22)10-28-18-19-6-3-7-20-18/h2-9H,10H2,1H3
• InChI Key： YKYQOPGVWFYDHT-UHFFFAOYSA-N
• SMILES： C(OC1C(=O)C=C(CSC2=NC=CC=N2)OC=1)(=O)C1=CC=CC([N+]([O-])=O)=C1C

Experimental Properties

• Density: 1.50±0.1 g/cm3(Predicted)
• Boiling Point: 618.9±55.0 °C(Predicted)
• pka: 0.30±0.33(Predicted)

Additional information on 4-oxo-6-(pyrimidin-2-ylsulfanyl)methyl-4H-pyran-3-yl 2-methyl-3-nitrobenzoate

Introduction to 4-oxo-6-(pyrimidin-2-ylsulfanyl)methyl-4H-pyran-3-yl 2-methyl-3-nitrobenzoate (CAS No. 877636-45-8)

4-oxo-6-(pyrimidin-2-ylsulfanyl)methyl-4H-pyran-3-yl 2-methyl-3-nitrobenzoate, identified by its CAS number 877636-45-8, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of heterocyclic derivatives, characterized by its intricate molecular structure, which includes a pyran ring fused with a nitro-substituted benzoate moiety and a pyrimidine-sulfanyl functional group. The unique arrangement of these structural elements imparts distinct chemical properties, making it a promising candidate for further exploration in drug discovery and synthetic chemistry.

The compound’s molecular framework is highly relevant to modern pharmacological research, particularly in the development of novel therapeutic agents. The presence of a 4H-pyran core suggests potential applications in the synthesis of bioactive molecules that mimic natural products or exhibit pharmacological activity. Additionally, the nitrobenzoate component is well-documented for its role in various pharmacological pathways, including anti-inflammatory and antimicrobial effects. The pyrimidin-2-ylsulfanyl group further enhances its complexity, offering opportunities for selective interactions with biological targets.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the biological activity of such compounds with greater precision. Studies have indicated that derivatives of 4H-pyran exhibit promising properties as kinase inhibitors, which are critical in treating cancers and inflammatory diseases. The nitro group in the benzoate moiety can be further functionalized to modulate reactivity, allowing for the design of more targeted therapeutic agents. This flexibility makes 4-oxo-6-(pyrimidin-2-ylsulfanyl)methyl-4H-pyran-3-yl 2-methyl-3-nitrobenzoate (CAS No. 877636-45-8) a valuable scaffold for medicinal chemists.

In vitro studies have begun to uncover the potential of this compound as a precursor for drug candidates. Researchers have explored its interactions with enzymes and receptors, demonstrating preliminary evidence of inhibitory activity against certain therapeutic targets. The sulfanyl group’s ability to form hydrogen bonds and participate in metal coordination further expands its utility in designing complex molecular architectures. Such features are particularly advantageous in developing small-molecule drugs that require precise binding to biological macromolecules.

The synthesis of 4H-pyran derivatives remains a challenging yet rewarding area of organic chemistry. The strategic placement of functional groups, such as the nitrobenzoate and pyrimidine-sulfanyl moieties, requires careful consideration to optimize yield and purity. Recent methodologies involving transition-metal catalysis have improved the efficiency of constructing these complex frameworks, enabling access to previously inaccessible derivatives. This progress underscores the importance of 4 oxo 6 (pyrimidin 2 ylsulfanyl)methyl 4H pyran 3 yl 2 methyl 3 nitrobenzoate CAS no 877636 45 8 as a building block for future pharmacological investigations.

The pharmaceutical industry continues to invest in high-throughput screening (HTS) technologies to identify novel bioactive compounds rapidly. Compounds like 4 oxo 6 (pyrimidin 2 ylsulfanyl)methyl 4H pyran 3 yl 2 methyl 3 nitrobenzoate CAS no 877636 45 8 are often included in virtual libraries due to their structural complexity and predicted biological relevance. Preliminary screening results have highlighted their potential as inhibitors of enzymes involved in metabolic pathways associated with diseases such as diabetes and cancer.

Future research directions may focus on optimizing the synthetic routes to enhance scalability while maintaining high enantiomeric purity if stereochemistry is deemed critical for biological activity. Additionally, exploring derivatization strategies could lead to new analogs with improved pharmacokinetic profiles or reduced toxicity. Collaborative efforts between synthetic chemists and biochemists will be essential in translating these chemical entities into viable therapeutic options.

The broader significance of this compound lies in its contribution to the growing library of heterocyclic scaffolds used in drug discovery. As our understanding of disease mechanisms advances, so does the need for innovative molecular tools to address them effectively. The unique structural features of 4 oxo 6 (pyrimidin 2 ylsulfanyl)methyl 4H pyran 3 yl 2 methyl 3 nitrobenzoate CAS no 877636 45 8 position it as a cornerstone compound for researchers aiming to develop next-generation pharmaceuticals.